SJ1008066

• Molecular Formula: C21H22N4
• Molecular Weight: 330.4 g/mol
• InChI: InChI=1S/C21H22N4/c1-2-5-20-18(4-1)21(9-13-25-20)23-11-3-10-22-15-16-6-7-19-17(14-16)8-12-24-19/h1-2,4-9,12-14,22,24H,3,10-11,15H2,(H,23,25)
• InChIKey: UMJWTJVGTTUEQK-UHFFFAOYSA-N

SJ1008066: MAGE-A11 Inhibitor Overview

SJ1008066 is a potent, cell-permeable small molecule inhibitor of the testis-restricted melanoma antigen protein MAGE-A11, exhibiting an IC50 of 0.13 μM in a TR-FRET assay that measures disruption of the MAGE-A11:PCF11 protein-protein interaction [1]. It belongs to the 4-aminoquinoline chemical class, with the chemical name N1-((1H-Indol-5-yl)methyl)-N3-(quinolin-4-yl)propane-1,3-diamine and a molecular weight of 330.44 g/mol . MAGE-A11 functions as a substrate adaptor for an E3 ubiquitin ligase complex, and its aberrant expression is implicated in multiple cancers [2].

•MAGE-A11:PCF11 interaction disruption studies

•Cell-permeable inhibitor for cellular target engagement

•Reported solubility profile supports reproducible cell-based dosing

• [1] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source
• [2] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source

SJ1008066: Irreplaceability

Simple substitution with earlier-stage MAGE-A11 inhibitors or unoptimized 4-aminoquinoline analogs is not scientifically justified. MAGE-A11 is a challenging target due to the high homology within the MAGE protein family, and off-target effects on other MAGEs can confound experimental interpretation [1]. Furthermore, the chemical space of the 4-aminoquinoline scaffold exhibits steep structure-activity relationships (SAR) where minor modifications can abolish cellular activity and selectivity [2]. The following evidence demonstrates that SJ1008066 possesses a unique combination of potency, cell permeability, solubility, and selectivity that is not guaranteed across the compound class and must be verified against its direct precursor, SJ521054 [3].

!High MAGE family homology may shift off-target interpretation with unoptimized 4-aminoquinoline analogs.

!Steep SAR in this chemical class means minor structural changes can abolish cellular activity and selectivity.

!Earlier lead SJ521054 does not replicate the combined potency, solubility, and cellular engagement profile.

• [1] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source
• [2] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source
• [3] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source

SJ1008066 vs SJ521054

Improved TR-FRET Potency

SJ1008066 exhibits a 3-fold improvement in potency compared to the earlier-stage analog SJ521054 in a direct quantitative TR-FRET assay measuring disruption of the MAGE-A11:PCF11 interaction [1].

TR-FRET Potency

Head-to-head

IC50 0.13 µM vs 0.40 µM (3.1-fold lower)

Supports assay potency context and reduced compound load in cellular studies.

TR-FRET assay; n=2, triplicates.

Evidence Dimension	IC50 for disruption of MAGE-A11:PCF11 interaction
Target Compound Data	0.13 µM
Comparator Or Baseline	SJ521054: 0.40 µM
Quantified Difference	3.1-fold lower IC50
Conditions	TR-FRET assay; n=2 biologically independent experiments with triplicates per compound [1]

Why This Matters

This significant improvement in target engagement potency reduces the required compound concentration for cellular assays, minimizing potential off-target effects and solvent-related artifacts.

• [1] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source

Optimized Solubility

SJ1008066 was selected as a lead compound due to its improved solubility compared to earlier 4-aminoquinoline hits, including the key comparator SJ521054 [1]. This improvement enables the preparation of stable, high-concentration stock solutions in DMSO, with a maximum reported concentration of 100 mM (33.04 mg/mL) .

Solubility Improvement

Head-to-head

Qualitatively higher solubility; permits 100 mM DMSO stock

May support accurate, precipitation-free dosing in cell-based assays.

SAR campaign assessment.

Evidence Dimension	Relative solubility in aqueous buffer
Target Compound Data	Improved solubility (as reported in SAR study)
Comparator Or Baseline	SJ521054 and other earlier 4-aminoquinoline hits: Lower solubility
Quantified Difference	Qualitatively improved; permits 100 mM DMSO stock preparation
Conditions	Physicochemical property assessment performed as part of the SAR optimization campaign [1]

Why This Matters

Higher solubility is critical for ensuring accurate and reproducible dosing in cell-based assays, preventing compound precipitation which can lead to false negative results or variable activity profiles.

• [1] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source

Selectivity Against MAGE-A3 and MAGE-F1

SJ1008066 exhibits no detectable effect on the protein-protein interactions of the closely related MAGE family members MAGE-A3 and MAGE-F1 with their respective substrates [1]. In contrast, the study confirms that both SJ1008066 and SJ521054 do not disrupt the MAGE-A3:AMPKα1 or MAGE-F1:MMS19 interactions, establishing a selectivity window for MAGE-A11 within the MAGE family [1].

MAGE-A3/F1 Selectivity

Class-level

No effect on MAGE-A3:AMPKα1 or MAGE-F1:MMS19 interactions

Functional selectivity within MAGE family supports pathway-specific interpretation.

TR-FRET and pulldown assays.

Evidence Dimension	Effect on MAGE-A3:AMPKα1 and MAGE-F1:MMS19 interaction
Target Compound Data	No effect observed
Comparator Or Baseline	SJ521054: No effect observed; Positive control for MAGE-A11:PCF11: Inhibition observed [1]
Quantified Difference	Functional selectivity demonstrated by lack of inhibition at relevant concentrations
Conditions	TR-FRET and cell lysate pulldown assays [1]

Why This Matters

This selectivity profile is crucial for researchers investigating MAGE-A11-specific pathways, as it reduces the risk of confounding phenotypes arising from off-target inhibition of other MAGE ubiquitin ligase complexes.

• [1] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source

Cellular MAGE-A11:PCF11 Inhibition

SJ1008066 effectively inhibits the MAGE-A11:PCF11 interaction in a cellular context, as demonstrated by a co-immunoprecipitation (co-IP) assay using lysates from FLAG-MAGE-A11 stably expressing HEK293FT cells [1]. This confirms that the compound's potent TR-FRET activity translates to disruption of the native protein complex in a biologically relevant milieu. While a direct numerical comparison to SJ521054 in this specific co-IP assay is not provided in the main text, both compounds are cited as inhibiting the interaction, with less potent analogs showing minimal effects [1].

Cellular Target Engagement

Cross-study

Inhibited MAGE-A11:PCF11 binding in HEK293FT lysate co-IP

Confirms disruption of native complex in a cellular proteome context.

FLAG-MAGE-A11 stable cells.

Evidence Dimension	Inhibition of MAGE-A11:PCF11 binding in cell lysate
Target Compound Data	Inhibited binding as determined by co-IP
Comparator Or Baseline	SJ521054: Inhibited binding; Less potent compounds: Minimal effects [1]
Quantified Difference	Qualitative demonstration of target engagement in a cellular environment
Conditions	Co-IP from lysates of FLAG-MAGE-A11 stably expressing HEK293FT cells [1]

Why This Matters

Demonstrating target engagement in a cell lysate validates that SJ1008066 can function in the presence of the full cellular proteome, a critical step for advancing to more complex cellular and in vivo studies.

• [1] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source

Direct MAGE-A11 Binding (NanoDSF)

Direct binding of SJ1008066 to the MAGE-A11 MAGE homology domain (MHD) was confirmed using a Nano-differential scanning fluorimetry (NanoDSF) assay [1]. The compound stabilized MAGE-A11 in a dose-dependent manner, confirming on-target activity [1]. This assay provides orthogonal biophysical evidence of target engagement, independent of the functional TR-FRET assay. The same on-target stabilization was observed for the comparator SJ521054 [1].

Direct Binding (NanoDSF)

Head-to-head

Dose-dependent thermal stabilization of MAGE-A11 MHD

Biophysical confirmation of on-target binding rules out assay interference.

Purified MHD, six-point dose response.

Evidence Dimension	Direct binding to MAGE-A11 MHD by thermal stabilization
Target Compound Data	Stabilized MAGE-A11 in a six-point dose response
Comparator Or Baseline	SJ521054: Stabilized MAGE-A11 in a six-point dose response [1]
Quantified Difference	Both compounds demonstrate direct, on-target binding
Conditions	NanoDSF assay using purified MAGE-A11 MHD [1]

Why This Matters

This biophysical validation rules out the possibility that the compound's activity is due to assay interference or a non-specific mechanism. It provides confidence that the observed biological effects are a direct consequence of MAGE-A11 binding.

• [1] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source

Defined Purity and Structural Identity

SJ1008066 is commercially available with a defined purity of ≥98% as determined by HPLC, ensuring batch-to-batch reproducibility for research use . Its molecular weight is 330.44 g/mol, and its IUPAC name is N1-((1H-Indol-5-yl)methyl)-N3-(quinolin-4-yl)propane-1,3-diamine [1]. This level of characterization is essential for quantitative pharmacology studies where impurity profiles can significantly impact results.

Purity & Identity

Specification review

≥98% HPLC purity; defined IUPAC name

Well-characterized material supports reproducible quantitative pharmacology.

Batch-to-batch consistency for research use.

Evidence Dimension	Chemical purity and identity
Target Compound Data	≥98% purity (HPLC); Molecular Weight: 330.44 g/mol
Comparator Or Baseline	Other commercially available MAGE-A11 tool compounds may have variable or undefined purity specifications
Quantified Difference	High, defined purity standard
Conditions	HPLC analysis; IUPAC nomenclature [1]

Why This Matters

For precise dose-response studies and SAR campaigns, a well-characterized compound with high and defined purity is a non-negotiable requirement to ensure data integrity and reproducibility.

• [1] Bio-Techne. (n.d.). SJ 1008066 Product Page. View Source

SJ1008066 Application Scenarios

MAGE-A11 Dependency Validation

SJ1008066 is the optimal tool compound for validating MAGE-A11 as an oncogenic driver. Its 3.1-fold improved potency over SJ521054 (IC50 0.13 µM vs 0.40 µM in TR-FRET [1]) and enhanced solubility enable robust, high-concentration dose-response studies in MAGE-A11-positive cancer models. Its demonstrated selectivity over MAGE-A3 and MAGE-F1 [2] ensures that observed phenotypic effects are likely MAGE-A11-specific.

MAGE-A11:PCF11 Signaling Axis

Researchers aiming to dissect the downstream consequences of MAGE-A11-mediated ubiquitination of PCF11 should select SJ1008066. The compound's ability to inhibit this specific interaction has been confirmed in orthogonal assays, including a quantitative TR-FRET assay and a qualitative co-IP in cell lysates [3]. Its cell permeability [4] makes it suitable for both acute treatment and longer-term cellular assays.

MAGE-A11 SAR Benchmarking

For medicinal chemistry programs developing next-generation MAGE-A11 inhibitors, SJ1008066 serves as a critical benchmark. Its well-characterized profile—including IC50 [1], improved solubility [5], and direct binding confirmation by NanoDSF [6]—provides a quantitative baseline against which new analogs can be directly compared to assess improvements in potency, physicochemical properties, and target engagement.

MAGE Biology Probe

In basic research exploring the divergent functions of the MAGE protein family, SJ1008066 is a superior probe. Its documented inactivity against MAGE-A3 and MAGE-F1 [2] provides a critical advantage over pan-MAGE inhibitors or genetic knockout models, which may have compensatory effects. This selectivity allows for the precise dissection of MAGE-A11's unique role in ubiquitin ligase biology.

Application

Selection Property

Validation Focus

MAGE-A11 target validation studies

Reported MAGE-A11:PCF11 inhibition and cell permeability

MAGE-A11 dependency model endpoints

MAGE-A11:PCF11 signaling pathway research

Orthogonal assay confirmation (TR-FRET, co-IP)

Cellular target engagement and pathway modulation review

MAGE-A11 inhibitor SAR benchmarking

Well-characterized potency and property baseline

Comparative potency and solubility benchmarking

MAGE family functional selectivity studies

Demonstrated inactivity against MAGE-A3 and MAGE-F1

MAGE-A11-specific pathway dissection and control review

• [1] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source
• [2] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source
• [3] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source
• [4] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source
• [5] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source
• [6] Li, Z., et al. (2020). Structural basis for substrate recognition and chemical inhibition of oncogenic MAGE ubiquitin ligases. Nature Communications, 11, 4931. View Source